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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B15589098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and

disposal of SKF 91488 dihydrochloride. The following procedural information is designed to

ensure laboratory safety and operational efficiency.

Personal Protective Equipment (PPE) and Safety
Measures
While SKF 91488 dihydrochloride is not classified as a hazardous substance according to EC

Directives 67/548/EEC, 1999/45/EC, or 1272/2008, adherence to standard laboratory safety

protocols is essential. The following personal protective equipment is recommended to

minimize exposure and ensure a safe working environment.
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PPE Category Recommended Equipment Specifications

Eye/Face Protection Safety Goggles
Should be worn to protect

against potential splashes.

Hand Protection Gloves
Plastic or rubber gloves are

recommended.

Respiratory Protection Not generally required Use in a well-ventilated area.

Skin and Body Protection Lab Coat
Standard laboratory coat to

protect clothing.

First Aid Procedures
In the event of exposure, follow these first aid measures and consult a doctor, showing them

the safety data sheet.

Exposure Route First Aid Instructions

Inhalation

Move the individual to fresh air and monitor their

breathing. If breathing is difficult, provide

oxygen. If breathing ceases, administer artificial

respiration.

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove and wash contaminated

clothing before reuse.

Eye Contact
Flush eyes with plenty of water for at least 15

minutes.

Ingestion
Do not induce vomiting. Rinse mouth with water

and drink 1-2 glasses of water.

Operational Plans: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of SKF 91488
dihydrochloride and ensuring laboratory safety.
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Handling:

Handle in a well-ventilated area.

Avoid direct contact with skin and eyes.

Minimize dust generation.

Storage: Storage conditions for SKF 91488 dihydrochloride can vary depending on the

supplier and whether it is in solid form or in solution.

Form
Supplier
Recommendation

Storage
Temperature

Additional Notes

Solid Tocris Bioscience Room Temperature Desiccate (keep dry)

Solid MedChemExpress 4°C
Sealed storage, away

from moisture

In Solvent MedChemExpress
-80°C (6 months) or

-20°C (1 month)

Sealed storage, away

from moisture

Disposal Plan
As SKF 91488 dihydrochloride is not classified as hazardous, disposal should follow local

regulations for non-hazardous chemical waste. Consult your institution's environmental health

and safety office for specific guidelines. In general:

Unused Material: Dispose of in accordance with local, state, and federal regulations. Do not

dispose of down the drain unless permitted by local authorities.

Contaminated Materials: Any materials, such as gloves, paper towels, or vials, that come into

contact with the chemical should be disposed of as chemical waste.

Experimental Protocols and Visualizations
Signaling Pathway: Inhibition of Histamine Metabolism
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SKF 91488 dihydrochloride is a potent inhibitor of Histamine N-methyltransferase (HNMT), an

enzyme responsible for the metabolism of histamine.[1] By inhibiting HNMT, SKF 91488
dihydrochloride prevents the methylation of histamine, leading to an increase in its local

concentration.

Inhibition of Histamine Metabolism by SKF 91488 Dihydrochloride
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Caption: Inhibition of Histamine N-methyltransferase (HNMT) by SKF 91488 dihydrochloride.

Experimental Workflow: Determining Inhibitor Potency
(Ki)
The following workflow outlines a radiometric assay to determine the inhibition constant (Ki) of

a compound like SKF 91488 dihydrochloride for HNMT.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15589098?utm_src=pdf-body
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Physiology/Histamine_N-methyltransferase/
https://www.benchchem.com/product/b15589098?utm_src=pdf-body
https://www.benchchem.com/product/b15589098?utm_src=pdf-body
https://www.benchchem.com/product/b15589098?utm_src=pdf-body-img
https://www.benchchem.com/product/b15589098?utm_src=pdf-body
https://www.benchchem.com/product/b15589098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Determining HNMT Inhibitor Ki
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Caption: Experimental workflow for determining the Ki of an HNMT inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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